2-[(1-Methyl-2-oxopyridine-4-carbonyl)amino]propanoic acid

• IUPAC Name: 2-[(1-methyl-2-oxopyridine-4-carbonyl)amino]propanoic acid
• InChI: InChI=1S/C10H12N2O4/c1-6(10(15)16)11-9(14)7-3-4-12(2)8(13)5-7/h3-6H,1-2H3,(H,11,14)(H,15,16)
• InChI Key: KLWOPFTUURAHGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)NC(=O)C1=CC(=O)N(C=C1)C
• Molecular Formula: C10H12N2O4
• Molecular Weight: 224.21 g/mol

Description

2-[(1-Methyl-2-oxopyridine-4-carbonyl)amino]propanoic acid, also known as MAP, is a synthetic amino acid that has been used in scientific research for several years. MAP is a versatile compound that has been used in various fields of research, including biochemistry, pharmacology, and toxicology.

Scientific Research Applications

2-[(1-Methyl-2-oxopyridine-4-carbonyl)amino]propanoic acid has been used in various scientific research studies. It has been used as a building block for the synthesis of peptides and proteins. This compound has also been used as a probe for studying enzyme-catalyzed reactions. Additionally, this compound has been used as a ligand for studying protein-ligand interactions.

Mechanism of Action

The mechanism of action of 2-[(1-Methyl-2-oxopyridine-4-carbonyl)amino]propanoic acid is not fully understood. However, it has been shown to inhibit the activity of certain enzymes. This compound has been shown to inhibit the activity of dipeptidyl peptidase IV (DPP-IV), an enzyme that is involved in the degradation of incretin hormones. Inhibition of DPP-IV results in increased levels of incretin hormones, which can improve glucose homeostasis and treat type 2 diabetes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to improve glucose homeostasis in animal models of type 2 diabetes. Additionally, this compound has been shown to reduce inflammation in animal models of inflammatory bowel disease. This compound has also been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(1-Methyl-2-oxopyridine-4-carbonyl)amino]propanoic acid in lab experiments is its versatility. This compound can be used as a building block for the synthesis of peptides and proteins. Additionally, this compound can be used as a probe for studying enzyme-catalyzed reactions and protein-ligand interactions. One limitation of using this compound in lab experiments is its cost. This compound is a synthetic compound that can be expensive to produce.

Future Directions

There are several future directions for research involving 2-[(1-Methyl-2-oxopyridine-4-carbonyl)amino]propanoic acid. One future direction is to study the effects of this compound on other enzymes involved in glucose homeostasis. Another future direction is to study the effects of this compound on other inflammatory diseases. Additionally, future research could focus on the development of more cost-effective methods for synthesizing this compound.
Conclusion:
In conclusion, this compound is a versatile compound that has been used in various scientific research studies. It has been shown to have several biochemical and physiological effects, including improving glucose homeostasis and reducing inflammation. While there are advantages to using this compound in lab experiments, there are also limitations, including its cost. Future research could focus on studying the effects of this compound on other enzymes and diseases, as well as developing more cost-effective methods for synthesizing this compound.

Synthesis Methods

2-[(1-Methyl-2-oxopyridine-4-carbonyl)amino]propanoic acid can be synthesized through a multistep process. The first step involves the synthesis of 1-methyl-2-oxopyridine-4-carboxylic acid, which is then converted to its acid chloride derivative. The acid chloride derivative is then reacted with N-protected alanine to produce this compound.